Cas no 22083-78-9 (2-[(2S)-pyrrolidin-2-yl]pyridine)

• Product Name: 2-[(2S)-pyrrolidin-2-yl]pyridine
• CAS No: 22083-78-9
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD07374404
• CID: 2104874
• PubChem ID: 7009449
• Update Time: 2025-05-22

2-[(2S)-pyrrolidin-2-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(2S)-2-Pyrrolidinyl]pyridine
• (S)-2-(2-Pyrrolidinyl)-pyridine
• (S)-2-(Pyrrolidin-2-yl)pyridine
• 2-<(2S)-2-pyrrolidinyl>pyridine
• AS-82651
• 22083-78-9
• SCHEMBL3925606
• 2-Isonornicotine
• CS-0197844
• Pyridine, 2-(2-pyrrolidinyl)-, (S)-
• (s)-2-pyrrolidin-2-ylpyridine
• CS3567
• (S)-2-PYRROLIDIN-2-YL-PYRIDINE
• XAA08378
• MFCD07374404
• 2-[(2S)-PYRROLIDIN-2-YL]PYRIDINE
• DB-292387
• 2-[(2S)-pyrrolidin-2-yl]pyridine

• MDL： MFCD07374404
• Inchi： 1S/C9H12N2/c1-2-6-10-8(4-1)9-5-3-7-11-9/h1-2,4,6,9,11H,3,5,7H2/t9-/m0/s1
• InChI Key： NDCZQFDBSPOUDF-VIFPVBQESA-N
• SMILES： N1CCC[C@H]1C1C=CC=CN=1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-[(2S)-pyrrolidin-2-yl]pyridine

Recent Advances in the Study of 2-[(2S)-pyrrolidin-2-yl]pyridine (CAS: 22083-78-9) in Chemical Biology and Pharmaceutical Research

The compound 2-[(2S)-pyrrolidin-2-yl]pyridine (CAS: 22083-78-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrrolidine ring fused with a pyridine moiety, serves as a crucial scaffold in the development of novel therapeutics and biochemical probes. Recent studies have explored its potential as a ligand for various receptors, enzyme inhibitors, and as a building block in medicinal chemistry.

One of the most notable advancements involves the use of 2-[(2S)-pyrrolidin-2-yl]pyridine in the design of selective nicotinic acetylcholine receptor (nAChR) modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for α4β2 nAChR subtypes, which are implicated in neurological disorders such as Alzheimer's disease and schizophrenia. The researchers employed molecular docking and in vitro binding assays to elucidate the structure-activity relationships, revealing that subtle modifications to the pyrrolidine ring significantly influence receptor selectivity.

In addition to its role in neuroscience, 2-[(2S)-pyrrolidin-2-yl]pyridine has shown promise in oncology research. A recent preprint on bioRxiv highlighted its utility as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study reported that a series of analogs derived from this scaffold effectively disrupted the interaction between MDM2 and p53, a critical pathway in tumor suppression. These findings suggest potential applications in the development of next-generation anticancer agents.

Another emerging area of research focuses on the compound's utility in chemical biology. A 2024 paper in ACS Chemical Biology described the development of fluorescent probes based on 2-[(2S)-pyrrolidin-2-yl]pyridine for real-time imaging of enzymatic activity in live cells. The probes exhibited high selectivity for certain proteases, enabling researchers to monitor dynamic biochemical processes with unprecedented spatial and temporal resolution. This innovation opens new avenues for studying cellular signaling pathways and drug responses.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-[(2S)-pyrrolidin-2-yl]pyridine derivatives. Recent computational studies have attempted to address these issues by predicting metabolic stability and bioavailability using machine learning models. For instance, a 2023 study in the Journal of Chemical Information and Modeling employed quantum mechanical calculations and molecular dynamics simulations to identify structural motifs that enhance metabolic resistance while maintaining target affinity.

In conclusion, the ongoing research on 2-[(2S)-pyrrolidin-2-yl]pyridine (CAS: 22083-78-9) underscores its multifaceted potential in drug discovery and chemical biology. From neurological therapeutics to anticancer agents and advanced imaging tools, this compound continues to inspire innovative approaches in biomedical research. Future studies will likely focus on translating these findings into clinical applications, addressing current limitations, and expanding the scope of its utility.